Cas no 27691-14-1 (Benzene,1,2-bis(difluoromethoxy)-)
27691-14-1 structure
Product Name:Benzene,1,2-bis(difluoromethoxy)-
CAS No:27691-14-1
MF:C8H6F4O2
MW:210.125656604767
MDL:MFCD07368957
CID:251358
PubChem ID:2769568
Update Time:2025-09-25
Benzene,1,2-bis(difluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-bis(difluoromethoxy)-
- 1,2-BIS(DIFLUOROMETHOXY)BENZENE
- 1,2-bis-(difluoromethoxy)-benzene
- Benzene,1,2-bis(difluoromethoxy)
- Benzene,o-bis(difluoromethoxy)-(8CI)
- o-Bis-(difluormethoxy)-benzol
- O-bis(di-fluoro-methoxy)-benzene
- A913180
- MFCD07368957
- Benzene, 1,2-bis(difluoromethoxy)-
- DTXSID80377762
- 1,2-bis(difluoromethoxy)-benzene
- 27691-14-1
- SCHEMBL4654255
-
- MDL: MFCD07368957
- Inchi: 1S/C8H6F4O2/c9-7(10)13-5-3-1-2-4-6(5)14-8(11)12/h1-4,7-8H
- InChI Key: ITQCXTOQWOFOGH-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1OC(F)F)F
Computed Properties
- Exact Mass: 210.03000
- Monoisotopic Mass: 210.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Density: 1.26
- Boiling Point: 68-69°C/9mm
- Flash Point: 65.9°C
- Refractive Index: 1.416
- PSA: 18.46000
- LogP: 2.88940
Benzene,1,2-bis(difluoromethoxy)- Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1,2-bis(difluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023243-1g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 97% | 1g |
£24.00 | 2022-03-01 | |
| Fluorochem | 023243-5g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 97% | 5g |
£75.00 | 2022-03-01 | |
| Fluorochem | 023243-25g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 97% | 25g |
£247.00 | 2022-03-01 | |
| Fluorochem | 023243-100g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 97% | 100g |
£840.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1257850-25g |
Benzene, 1,2-bis(difluoromethoxy)- |
27691-14-1 | 95% | 25g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1257850-100g |
Benzene, 1,2-bis(difluoromethoxy)- |
27691-14-1 | 95% | 100g |
$485 | 2023-05-17 | |
| Cooke Chemical | BD3623648-1g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 95+% | 1g |
RMB 48.00 | 2025-02-20 | |
| Cooke Chemical | BD3623648-5g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 95+% | 5g |
RMB 165.60 | 2025-02-20 | |
| Cooke Chemical | BD3623648-25g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 95+% | 25g |
RMB 577.60 | 2025-02-20 | |
| Cooke Chemical | BD3623648-100g |
1,2-Bis(difluoromethoxy)benzene |
27691-14-1 | 95+% | 100g |
RMB 1904.80 | 2025-02-20 |
Benzene,1,2-bis(difluoromethoxy)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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